Cas no 565208-97-1 (2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 565208-97-1
• MF: C₁₅H₁₄BrNO₃S
• MW: 368.245562076569
• CID: 6401586
• PubChem ID: 2458552
• Update Time: 2025-06-09

2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• EN300-26589469
• SR-01000045148
• Z18837106
• AKOS033645381
• 565208-97-1
• SR-01000045148-1
• 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C15H14BrNO3S/c1-21-14-13(3-2-8-17-14)15(18)20-10-9-19-12-6-4-11(16)5-7-12/h2-8H,9-10H2,1H3
• InChI Key： SOKWFACNNNXLGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCOC(C1=CC=CN=C1SC)=O

Computed Properties

• Exact Mass: 366.98778g/mol
• Monoisotopic Mass: 366.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Professional Introduction to 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 565208-97-1)

2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate, identified by its CAS number 565208-97-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly the presence of a 4-bromophenoxy group and a methylsulfanyl substituent on a pyridine core, contribute to its unique chemical properties and potential therapeutic applications.

The 4-bromophenoxy moiety is a key pharmacophore that enhances the lipophilicity and binding affinity of the molecule, while the methylsulfanyl group introduces a polar interaction site that can modulate receptor binding. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various biological targets, providing valuable insights into its potential mechanisms of action.

In recent years, there has been a surge in interest regarding the development of novel small-molecule inhibitors for neurological disorders. The pyridine core of 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate is particularly relevant in this context, as pyridine derivatives have shown significant promise in modulating neurotransmitter systems. Studies have indicated that this compound may interact with receptors involved in cognitive function and neuroprotection, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The methylsulfanyl group, in particular, has been identified as a crucial element in enhancing the compound's ability to cross the blood-brain barrier, which is essential for therapeutic efficacy in central nervous system disorders.

The synthesis of 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-bromophenoxy group typically involves bromination of a phenolic precursor, followed by nucleophilic substitution with an ethylating agent. The subsequent incorporation of the methylsulfanyl group is achieved through thiolation reactions, where a methylthiol group is introduced onto the pyridine ring. These synthetic steps highlight the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

Evaluation of the pharmacokinetic properties of 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate has revealed promising characteristics for drug development. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, indicating its potential for further development into an oral therapeutic agent. Additionally, its solubility profile appears favorable for formulation into various dosage forms, which is another critical factor in drug development.

The potential applications of this compound extend beyond neurological disorders. Research has also explored its utility in anti-inflammatory and anticancer therapies. The unique structural features of 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate allow it to interact with multiple targets involved in inflammatory pathways and cancer cell proliferation. For instance, studies have demonstrated its ability to inhibit the activity of kinases that are overexpressed in certain cancer types, suggesting its potential as an anticancer agent. Furthermore, its interaction with inflammatory cytokines has been investigated, indicating its possible role in developing novel anti-inflammatory drugs.

The development of novel drug candidates relies heavily on robust analytical techniques for characterization and quality control. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the molecular structure and purity of 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate. These techniques provide detailed information about the compound's chemical environment, helping researchers to optimize its synthesis and ensure consistency across batches.

In conclusion, 2-(4-Bromophenoxy)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 565208-97-1) is a versatile organic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into neurological disorders, anti-inflammatory therapies, and oncology treatments. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.